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Get Quote

Chemical Data Summary

The table below consolidates the key physical and chemical data for 2-bromoacetamide.

Property Specification / Value Source / Citation

CAS Number 683-57-8 [1] [2]

Molecular Formula C₂H₄BrNO [1] [2]

Molecular Weight 137.96 g/mol [1] [2]

Appearance White to off-white crystalline powder or flake crystal [1] [2]

Purity ≥ 98% (Assay) [2]

Melting Point ~105 °C [3]

Storage & Stability: FAQ for Researchers

Here are answers to frequently asked questions that users might encounter during their experiments.
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What are the storage conditions for 2-bromoacetamide powder? The solid powder should be stored at

room temperature (RT) [2]. It is crucial to protect it from light and moisture, as it is documented as being

both light sensitive and moisture sensitive [3]. Storing it in a sealed, amber desiccator at room temperature

is recommended.

How should I prepare and store stock solutions of 2-bromoacetamide? 2-bromoacetamide is often

dissolved in DMSO to make concentrated stock solutions (e.g., 100 mg/mL) [1].

Storage Temperature: These solutions should be stored at -20°C for short-term use (one month) or
at -80°C for longer-term storage (up to 6 months) [1].

Handling Note: The DMSO stock solution is hygroscopic (absorbs moisture from the air), so it is
best practice to use newly opened DMSO for preparation and to aliquot the solution to avoid repeated

freeze-thaw cycles [1].

What is the typical shelf life of 2-bromoacetamide?

Solid Powder: When stored correctly (RT, in the dark, and dry), the powder is generally stable. The

search results do not specify an exact shelf life for the solid under these conditions.
Solution Form: The stability is time- and temperature-dependent. Refer to the following table for data

on solution stability:

Form Concentration / Solvent
Storage
Temperature

Stability / Shelf Life

Solid Powder N/A Room

Temperature

Stable for years when protected

from light and moisture [2].

Ready-made

Solution

10 mM in DMSO -20°C 1 month [1].

Ready-made

Solution

10 mM in DMSO -80°C 6 months [1].

Reconstituted

Solution

100 mg/mL in DMSO

(prepared from solid)

-20°C 1 month [1].

Reconstituted

Solution

100 mg/mL in DMSO

(prepared from solid)

-80°C 6 months [1].
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Troubleshooting Common Experimental Issues

Problem: Observed reduced bioactivity or precipitation in assays.

Potential Cause 1: Decomposition of the stock solution due to improper storage or exceeding the

recommended shelf life.
Solution: Prepare a fresh stock solution from the solid powder. Aliquot the new solution to minimize

freeze-thaw cycles and strictly adhere to the recommended storage temperatures.
Potential Cause 2: The compound may be degrading due to exposure to light or moisture during

handling.
Solution: Perform all weighing and solution preparation in a fume hood, using amber vials or

wrapping containers in aluminum foil to protect from light. Ensure the solid is stored in a desiccator.

Problem: Inconsistent results in oocyte maturation studies.

Background: A key study found that 2-bromoacetamide disrupts spindle structure and cytoskeleton

function in mouse and human oocytes [4] [1].
Solution: Ensure consistent and accurate dosing. The cited study used concentrations in the range

of 3.5-4 mg/L with exposure times of 8-24 hours to observe these disruptive effects [1]. Precise
concentration preparation from a fresh, verified stock solution is critical for reproducibility.

The following workflow summarizes the key decision points for proper storage:

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://www.smolecule.com/products/s662042?utm_src=pdf-body
https://www.sciencedirect.com/science/article/pii/S0147651324001805
https://www.medchemexpress.com/2-bromoacetamide.html?srsltid=AfmBOopaSRiquHngWBJTvn43DKYfsFlJtBlug71MhojEQ8UaIizayHw1
https://www.medchemexpress.com/2-bromoacetamide.html?srsltid=AfmBOopaSRiquHngWBJTvn43DKYfsFlJtBlug71MhojEQ8UaIizayHw1
https://www.smolecule.com/products/s662042?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start: 2-Bromoacetamide Storage

Determine Physical Form
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 Long-term
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Aliquot to avoid
freeze-thaw cycles

Store at -80°C

Click to download full resolution via product page

Experimental Protocol Summary

For researchers designing experiments based on cited literature, here is a summary of a key methodology:

Study on Oocyte Maturation (In Vitro) [4] [1]

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.smolecule.com/products/s662042?utm_src=pdf-body-img
https://www.sciencedirect.com/science/article/pii/S0147651324001805
https://www.medchemexpress.com/2-bromoacetamide.html?srsltid=AfmBOopaSRiquHngWBJTvn43DKYfsFlJtBlug71MhojEQ8UaIizayHw1
https://www.smolecule.com/products/s662042?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Objective: To investigate the toxic effects of 2-bromoacetamide on oocyte maturation in mouse and

human models.
Compound Preparation: 2-Bromoacetamide was dissolved to create stock solutions. Working

concentrations were then prepared in the maturation medium.
Experimental Model: Mouse and human oocytes were subjected to in vitro maturation (IVM).

Treatment: Oocytes were exposed to 2-bromoacetamide at concentrations of 3.5 to 4 mg/L for a
period of 8 to 24 hours during maturation.

Key Observations: The treatment led to a dose-dependent reduction in the polar body extrusion rate
(a key indicator of maturation), disruption of the meiotic spindle structure, and interference with actin

filament organization, primarily attributed to cytoskeletal damage.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://www.smolecule.com/products/s662042?utm_src=pdf-body
https://www.smolecule.com/products/s662042?utm_src=pdf-body
https://www.smolecule.com/products/s662042?utm_src=pdf-body
https://www.smolecule.com/products/s662042?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/2-bromoacetamide.html?srsltid=AfmBOopaSRiquHngWBJTvn43DKYfsFlJtBlug71MhojEQ8UaIizayHw1
https://www.chemimpex.com/products/00841?srsltid=AfmBOoo90FSOsNjLfyoYoiwiGdhN2AJBwwvcSXuMovbN3cQKbzlL-ij0
https://labproinc.com/products/n-bromoacetamide-5g-b0530-5g?srsltid=AfmBOoqJ5bwwhNxAgv5JJPWw-OrocAVtnh8g4HXNCjzhHcmjc1YqU3uI
https://www.sciencedirect.com/science/article/pii/S0147651324001805
https://www.smolecule.com/products/b662042#2-bromoacetamide-storage-conditions-stability
https://www.smolecule.com/products/b662042#2-bromoacetamide-storage-conditions-stability
https://www.smolecule.com/products/b662042#2-bromoacetamide-storage-conditions-stability
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s662042?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
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